5-Chloro-2-fluorobenzoic acid
Overview
Description
5-Chloro-2-fluorobenzoic acid: is an organic compound with the molecular formula C7H4ClFO2 . It is a derivative of benzoic acid, where the benzene ring is substituted with a chlorine atom at the fifth position and a fluorine atom at the second position. This compound is a white crystalline solid and is used as a building block in organic synthesis, particularly in the development of pharmaceuticals and polymeric materials .
Scientific Research Applications
Chemistry: 5-Chloro-2-fluorobenzoic acid is used as a building block in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals. It serves as an intermediate in the preparation of more complex molecules .
Biology and Medicine: In medicinal chemistry, this compound is used in the design of inhibitors for enzymes such as Aurora kinase.
Industry: The compound is also used in the synthesis of polymeric electrolyte membranes for proton exchange fuel cells. These membranes exhibit high proton conductivity and are essential for the development of efficient fuel cells .
Safety and Hazards
5-Chloro-2-fluorobenzoic acid is considered hazardous by the 2012 OSHA Hazard Communication Standard . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include wearing personal protective equipment, ensuring adequate ventilation, and avoiding dust formation .
Mechanism of Action
Target of Action
It’s known that benzoic acid derivatives can interact with a variety of biological targets, including enzymes and receptors, depending on their specific substitutions .
Mode of Action
It’s known that halogenated benzoic acids can participate in various chemical reactions due to the presence of halogen atoms, which can enhance the reactivity of the benzoic acid core .
Biochemical Pathways
Benzoic acid derivatives are often involved in a wide range of biochemical processes, depending on their specific substitutions and the biological targets they interact with .
Pharmacokinetics
It’s known that the pharmacokinetic properties of a compound can be influenced by factors such as its chemical structure, solubility, and the presence of functional groups .
Result of Action
It’s known that benzoic acid derivatives can have a wide range of biological effects, depending on their specific substitutions and the biological targets they interact with .
Action Environment
The action, efficacy, and stability of 5-Chloro-2-fluorobenzoic acid can be influenced by various environmental factors. These may include factors such as pH, temperature, and the presence of other substances that can interact with the compound .
Biochemical Analysis
Biochemical Properties
They can undergo free radical bromination, nucleophilic substitution, and oxidation
Cellular Effects
Benzoic acid derivatives can influence cell function . They can affect cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
Benzoic acid derivatives can exert their effects at the molecular level through various mechanisms . These can include binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 5-Chloro-2-fluorobenzoic acid typically involves the halogenation of benzoic acid derivatives. One common method is the direct fluorination and chlorination of benzoic acid. The reaction conditions often involve the use of halogenating agents such as thionyl chloride and elemental fluorine or fluorinating reagents like Selectfluor. The reaction is usually carried out under controlled temperatures to ensure selective substitution at the desired positions .
Industrial Production Methods: In industrial settings, the production of this compound can be scaled up using continuous flow reactors. This method allows for better control over reaction parameters, leading to higher yields and purity. The process involves the chlorination of 2-fluorobenzoic acid using thionyl chloride, followed by purification through recrystallization .
Chemical Reactions Analysis
Types of Reactions: 5-Chloro-2-fluorobenzoic acid undergoes various chemical reactions, including:
Substitution Reactions: The chlorine and fluorine atoms can be substituted with other functional groups using nucleophilic or electrophilic reagents.
Reduction Reactions: The carboxylic acid group can be reduced to an alcohol or aldehyde using reducing agents like lithium aluminum hydride.
Oxidation Reactions: The compound can be oxidized to form more complex structures, such as benzoic acid derivatives with additional functional groups.
Common Reagents and Conditions:
Substitution: Reagents like sodium hydroxide or potassium carbonate in polar solvents.
Reduction: Lithium aluminum hydride in anhydrous ether.
Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.
Major Products:
Substitution: Derivatives with different functional groups replacing chlorine or fluorine.
Reduction: Alcohols or aldehydes.
Oxidation: More complex benzoic acid derivatives.
Comparison with Similar Compounds
- 2-Chloro-4-fluorobenzoic acid
- 2-Fluoro-5-chlorobenzoic acid
- 5-Bromo-2-chlorobenzoic acid
- 2-Chloro-5-chlorosulfonyl-4-fluorobenzoic acid
Comparison: 5-Chloro-2-fluorobenzoic acid is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties. Compared to its analogs, it has a higher binding affinity for certain biological targets, making it more effective in medicinal applications. Additionally, its dual halogenation provides versatility in synthetic applications, allowing for the creation of a wide range of derivatives .
Properties
IUPAC Name |
5-chloro-2-fluorobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClFO2/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WGAVMKXCDMQVNF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C(=O)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClFO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60371425 |
Source
|
| Record name | 5-Chloro-2-fluorobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60371425 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
394-30-9 |
Source
|
| Record name | 5-Chloro-2-fluorobenzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=394-30-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzoic acid, 5-chloro-2-fluoro- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000394309 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzoic acid, 5-chloro-2-fluoro- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 5-Chloro-2-fluorobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60371425 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-Chloro-2-fluorobenzoic Acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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